Cas no 696649-41-9 (Sbb002918)

• Product Name: Sbb002918
• CAS No: 696649-41-9
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 2625726
• PubChem ID: 3687816
• Update Time: 2025-04-21

Sbb002918 Chemical and Physical Properties

Names and Identifiers

• 3-[4-(propan-2-yloxy)phenyl]-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• 3-(4-isopropoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid
• 696649-41-9
• HMS3360I07
• SMR000313633
• MLS000675030
• DTXSID80395062
• SBB002918
• CHEMBL2138700
• STK683796
• 3-(4-Isopropoxyphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• AKOS005597945
• 3-[4-(propan-2-yloxy)phenyl]-3-(1H-tetrazol-1-yl)propanoic acid
• 3-(4-ISOPROPOXYPHENYL)-3-(1H-1,2,3,4-TETRAAZOL-1-YL)PROPANOIC ACID
• DTXCID80345921
• HMS2637G07
• Sbb002918

• Inchi： 1S/C13H16N4O3/c1-9(2)20-11-5-3-10(4-6-11)12(7-13(18)19)17-8-14-15-16-17/h3-6,8-9,12H,7H2,1-2H3,(H,18,19)
• InChI Key： XCZNTVSVPYVPAR-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C(CC(=O)O)N1C=NN=N1

Computed Properties

• Exact Mass: 276.12224039Da
• Monoisotopic Mass: 276.12224039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids